(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(4-methylbenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-2-[(4-methylphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H26N2O4/c1-16-2-4-17(5-3-16)14-21-22(28)18-6-7-20(27)19(23(18)29-21)15-25-10-8-24(9-11-25)12-13-26/h2-7,14,26-27H,8-13,15H2,1H3/b21-14-
• InChI Key: LLCLXVKBLQIFIN-STZFKDTASA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol
• CAS No.: 869078-41-1

Description

(Z)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)-2-(4-methylbenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H26N2O4 and its molecular weight is 394.471. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

PET Probe Development for Enzyme Imaging

One application involves the synthesis of a related compound for use as a PET probe to image the enzyme PIM1, which is involved in various biological processes, including cell cycle progression and apoptosis. This research aimed to develop a potent and selective inhibitor of PIM1, offering a new tool for studying its role in diseases. The synthesized compound showed promising results in terms of yield and specificity, highlighting the potential of such molecules in biomedical imaging and targeted therapy (Gao, Wang, Miller, & Zheng, 2013).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds with potential biological activities is another significant application. For instance, novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives, which serve as ABC ring models of saframycins, were synthesized. These compounds are of interest due to the saframycins' anticancer properties, suggesting that the synthesized derivatives could have similar therapeutic potential (Saito, Tanitsu, Betsui, Suzuki, & Kubo, 1997).

Antimicrobial and Anticancer Studies

Further studies have explored the synthesis of diketopiperazine derivatives from marine-derived actinomycetes, demonstrating modest to potent antivirus activities against the influenza A virus. This research underscores the potential of compounds derived from natural sources in developing new antiviral agents (Wang, Xi, Liu, Wang, Wang, Huang, & Zhu, 2013).

Exploration of Bioactivities

The synthesis and evaluation of new Mannich bases for their cytotoxic/anticancer and carbonic anhydrase inhibitory effects represent another application. These studies provide insights into the compounds' biological activities and their potential as leads for the development of new therapeutic agents (Gul, Tuğrak, Gul, Mazlumoglu, Sakagami, Gulcin, & Supuran, 2019).

Antimalarial Activity

Investigations into the antimalarial activity of piperazine derivatives highlight the therapeutic applications of these compounds. The study of their crystal structures provided insights into the features responsible for activity, offering a basis for the design of new antimalarial agents (Cunico, Gomes, Harrison, Moreth, Wardell, & Wardell, 2009).